AI-10-49
AI-10-49
AI-10-49 is an inhibitor that binds the transcription factor fusion CBFβ-SMMHC. AI-10-49, that selectively binds to CBFβ-SMMHC and disrupts its binding to RUNX1. AI-10-49 restores RUNX1 transcriptional activity, displays favorable pharmacokinetics, and delays leukemia progression in mice. Treatment of primary inv(16) AML patient blasts with AI-10-49 triggers selective cell death. These data suggest that direct inhibition of the oncogenic CBFβ-SMMHC fusion protein may be an effective therapeutic approach for inv(16) AML, and they provide support for transcription factor targeted therapy in other cancers.
Brand Name:
Vulcanchem
CAS No.:
1256094-72-0
VCID:
VC0517645
InChI:
InChI=1S/C30H22F6N6O5/c31-29(32,33)46-17-1-5-21-25(13-17)41-27(39-21)23-7-3-19(15-37-23)44-11-9-43-10-12-45-20-4-8-24(38-16-20)28-40-22-6-2-18(14-26(22)42-28)47-30(34,35)36/h1-8,13-16H,9-12H2,(H,39,41)(H,40,42)
SMILES:
C1=CC2=C(C=C1OC(F)(F)F)NC(=N2)C3=NC=C(C=C3)OCCOCCOC4=CN=C(C=C4)C5=NC6=C(N5)C=C(C=C6)OC(F)(F)F
Molecular Formula:
C30H22F6N6O5
Molecular Weight:
660.5334
AI-10-49
CAS No.: 1256094-72-0
Inhibitors
VCID: VC0517645
Molecular Formula: C30H22F6N6O5
Molecular Weight: 660.5334
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1256094-72-0 |
|---|---|
| Product Name | AI-10-49 |
| Molecular Formula | C30H22F6N6O5 |
| Molecular Weight | 660.5334 |
| IUPAC Name | 6-(trifluoromethoxy)-2-[5-[2-[2-[6-[6-(trifluoromethoxy)-1H-benzimidazol-2-yl]pyridin-3-yl]oxyethoxy]ethoxy]pyridin-2-yl]-1H-benzimidazole |
| Standard InChI | InChI=1S/C30H22F6N6O5/c31-29(32,33)46-17-1-5-21-25(13-17)41-27(39-21)23-7-3-19(15-37-23)44-11-9-43-10-12-45-20-4-8-24(38-16-20)28-40-22-6-2-18(14-26(22)42-28)47-30(34,35)36/h1-8,13-16H,9-12H2,(H,39,41)(H,40,42) |
| Standard InChIKey | WJBSSBFGPKTMQQ-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1OC(F)(F)F)NC(=N2)C3=NC=C(C=C3)OCCOCCOC4=CN=C(C=C4)C5=NC6=C(N5)C=C(C=C6)OC(F)(F)F |
| Appearance | Solid powder |
| Description | AI-10-49 is an inhibitor that binds the transcription factor fusion CBFβ-SMMHC. AI-10-49, that selectively binds to CBFβ-SMMHC and disrupts its binding to RUNX1. AI-10-49 restores RUNX1 transcriptional activity, displays favorable pharmacokinetics, and delays leukemia progression in mice. Treatment of primary inv(16) AML patient blasts with AI-10-49 triggers selective cell death. These data suggest that direct inhibition of the oncogenic CBFβ-SMMHC fusion protein may be an effective therapeutic approach for inv(16) AML, and they provide support for transcription factor targeted therapy in other cancers. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AI-10-49; AI 10-49; AI10-49; AI-1049; AI 1049; AI1049; |
| Reference | 1: Castilla LH, Bushweller JH. Molecular Basis and Targeted Inhibition of CBFβ-SMMHC Acute Myeloid Leukemia. Adv Exp Med Biol. 2017;962:229-244. doi: 10.1007/978-981-10-3233-2_15. Review. PubMed PMID: 28299661. 2: Illendula A, Pulikkan JA, Zong H, Grembecka J, Xue L, Sen S, Zhou Y, Boulton A, Kuntimaddi A, Gao Y, Rajewski RA, Guzman ML, Castilla LH, Bushweller JH. Chemical biology. A small-molecule inhibitor of the aberrant transcription factor CBFβ-SMMHC delays leukemia in mice. Science. 2015 Feb 13;347(6223):779-84. doi: 10.1126/science.aaa0314. PubMed PMID: 25678665; PubMed Central PMCID: PMC4423805. |
| PubChem Compound | 49806644 |
| Last Modified | Nov 26 2021 |
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